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  • 5-Chlorothiophene-2-sulfonyl chloride
    In Stock
    • Cat. No.:
    • B142095
    • CAS No.:
    • 2766-74-7
    • Molecular Formula:
    • C4H2Cl2O2S2
    • Molecular Weight:
    • 217.1 g/mol
    Description
    5-Chlorothiophene-2-sulfonyl chloride can be prepared from 2-chlorothiophene by reacting with chlorosulfonic acid in the presence of phosphorus pentachloride.